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Compound Focus: Actiphenol

CAS No.: 526-02-3

Cat. No.: S3128538

The table below summarizes the available information on Actiphenol and contrasts it with other common

antibiotic classes for which data is more extensive.

Antibiotic / Primary Mechanism of Key Activity /

Class ) o Research Status
Compound Action Indication
Actiphenol Not fully Not fully elucidated; Antifungal; general Early-stage
classified suspected membrane hemolysis (potential research (natural
[1] disruption due to virulence factor) [2] product isolate)
hemolytic activity [2] [1]

| Polyene Antifungals (e.g., Amphotericin B, Filipin) | Macrolide Polyenes [2] | Binds to ergosterol in fungal
membranes, forming pores and causing leakage [2] | Systemic fungal infections [2] | Clinically approved
(some); well-established [2] | | Bactericidal Agents (e.g., Penicillins, Daptomycin) | Various (e.g., f-lactams,
Lipopeptides) [3] | Directly kills bacteria by inhibiting cell wall synthesis or disrupting membrane [3] |
Various bacterial infections [3] | Clinically approved; widely used [3] | | Bacteriostatic Agents (e.g.,
Tetracyclines, Linezolid) | Various (e.g., Tetracyclines, Oxazolidinones) [3] | Inhibits bacterial protein

synthesis, halting growth [3] | Various bacterial infections [3] | Clinically approved; widely used [3] |

Experimental Data and Research Context

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s3128538?utm_src=pdf-body
https://www.smolecule.com/products/s3128538?utm_src=pdf-interest
https://www.smolecule.com/products/s3128538?utm_src=pdf-body
https://www.nature.com/articles/ja200861
https://pmc.ncbi.nlm.nih.gov/articles/PMC9740855/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9740855/
https://www.nature.com/articles/ja200861
https://pmc.ncbi.nlm.nih.gov/articles/PMC9740855/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9740855/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9740855/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9740855/
https://www.intechopen.com/chapters/78345
https://www.intechopen.com/chapters/78345
https://www.intechopen.com/chapters/78345
https://www.intechopen.com/chapters/78345
https://www.intechopen.com/chapters/78345
https://www.intechopen.com/chapters/78345
https://www.intechopen.com/chapters/78345
https://www.intechopen.com/chapters/78345
https://www.smolecule.com/products/s3128538?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Available data on Actiphenol primarily comes from studies identifying novel metabolites from Streptomyces

strains.

e Natural Source and Isolation: Actiphenol is a secondary metabolite produced by various
Streptomyces strains. It was identified in studies of Indonesian Streptomyces spp. (ICBB8309 and
ICBB8415) aimed at discovering new antibiotic compounds [1]. The compound was isolated
alongside other known antibiotics like naramycin B and sabaramycin, as well as novel
angucyclinones [1].

e Hemolytic Activity: Research suggests that the hemolytic properties observed in some soil-derived
Streptomyces isolates may be linked to the production of polyene compounds, which act by forming
pores in eukaryotic cell membranes [2]. This hemolytic activity could potentially serve as a virulence
factor when the bacteria colonize host organisms [2].

Experimental Protocol for Natural Product Isolation

The following workflow outlines a general methodology for the isolation and identification of antibiotics like

Actiphenol from microbial sources, based on procedures described in the research.
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Research Implications and Future Directions

Actiphenol is situated within the critical field of natural product discovery, which remains a vital source of

new antibiotic leads in the face of growing antimicrobial resistance (AMR) [4].
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e Potential as a Drug Lead: Natural products like Actiphenol, glutarimide-containing polyketides, and
angucyclinones are investigated for their antifungal, antibacterial, and antitumor activities [5] [1].
They provide complex chemical scaffolds that can serve as starting points for developing new
therapeutics.

e Challenges in Antibiotic Development: Discovering a new compound is only the first step. The path
to a clinically useful antibiotic is exceptionally challenging and costly, with a high failure rate and
difficult economic landscape that has led many large pharmaceutical companies to exit antibiotic
research and development [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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